Cas no 2877761-65-2 (4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole)

• Product Name: 4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole
• CAS No: 2877761-65-2
• MF: C₁₄H₁₃BrN₄O
• MW: 333.183221578598
• CID: 5329726
• PubChem ID: 165435530
• Update Time: 2025-05-22

4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2877761-65-2
• 4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole
• AKOS040862517
• F6747-5396
• 4-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]furo[3,2-c]pyridine

• Inchi： 1S/C14H13BrN4O/c15-11-5-17-19(9-11)8-10-6-18(7-10)14-12-2-4-20-13(12)1-3-16-14/h1-5,9-10H,6-8H2
• InChI Key： HAXQMIKZPRAAEH-UHFFFAOYSA-N
• SMILES： C1(N2CC(CN3C=C(Br)C=N3)C2)=NC=CC2OC=CC1=2

Computed Properties

• Exact Mass: 332.02727g/mol
• Monoisotopic Mass: 332.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.0±30.0 °C(Predicted)
• pka: 7.14±0.40(Predicted)

Additional information on 4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole

4-Bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole: A Comprehensive Overview

The compound 4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole (CAS No. 2877761-65-2) is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structural features, which include a bromine atom at the 4-position of the pyrazole ring, a furo[3,2-c]pyridine moiety, and an azetidine ring. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like furo[3,2-c]pyridine in medicinal chemistry. The furo[3,2-c]pyridine ring system is known for its ability to act as a scaffold for various bioactive molecules. In this compound, the furo[3,2-c]pyridine moiety is connected to an azetidine ring via a methylene group. Azetidine, a four-membered ring containing one nitrogen atom, is known for its rigidity and ability to form hydrogen bonds, which are crucial for molecular interactions in biological systems.

The pyrazole ring in this compound plays a pivotal role in determining its pharmacological properties. Pyrazoles are well-known for their ability to act as hydrogen bond donors and acceptors, making them valuable in drug design. The bromine atom at the 4-position of the pyrazole ring introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like 4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to construct such intricate structures. These methods not only enhance the yield but also improve the purity of the final product.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has shown promising results as a potential lead molecule for treating various diseases, including cancer and neurodegenerative disorders. The furo[3,2-c]pyridine moiety has been implicated in modulating key cellular pathways associated with these conditions.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and moderate permeability. These characteristics make it an attractive candidate for further preclinical studies. However, further research is required to optimize its bioavailability and minimize potential side effects.

The development of 4-bromo-1-[(1-{furo[3,2-c]pyridin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole represents a significant milestone in the field of heterocyclic chemistry. Its unique structure and promising biological profile underscore its potential as a novel therapeutic agent. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in modern medicine.